3-[(4-Nitrophenyl)thio]Benzoic Acid

• Molecular Formula: C13H9NO4S
• Molecular Weight: 275.28 g/mol
• IUPAC Name: 3-(4-nitrophenyl)sulfanylbenzoic acid
• InChI: InChI=1S/C13H9NO4S/c15-13(16)9-2-1-3-12(8-9)19-11-6-4-10(5-7-11)14(17)18/h1-8H,(H,15,16)
• InChI Key: ULFTXKYNELYMFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)SC2=CC=C(C=C2)[N+](=O)[O-])C(=O)O

Description

3-[(4-Nitrophenyl)thio]Benzoic Acid is a useful research compound. Its molecular formula is C13H9NO4S and its molecular weight is 275.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of potassium carbonate (18 g) in acetone (140 mL) at ambient temperature was treated with 3-mercaptobenzoic acid (10 g, 64.4 mmol, 1 eq) followed by 4-nitrofluorobenzene (18 g, 127.7 mmol, 2 eq). The resultant mixture was stirred for 18 h and then poured onto saturated sodium bicarbonate and washed with ethyl acetate. The basic aqueous layer was acidified with SN HCl and extracted into ethyl acetate (3×100 mL). The combined organics were dried with anhydrous sodium sulphate and concentrated in vacuo to give the product as a solid.